Cas no 1064194-10-0 (tert-Butyl 3-bromoazetidine-1-carboxylate)

tert-Butyl 3-bromoazetidine-1-carboxylate structure
1064194-10-0 structure
Product Name:tert-Butyl 3-bromoazetidine-1-carboxylate
CAS No:1064194-10-0
MF:C8H14BrNO2
MW:236.106261730194
MDL:MFCD16658899
CID:841949
PubChem ID:53415291
Update Time:2025-04-19

tert-Butyl 3-bromoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-bromoazetidine-1-carboxylate
    • N-Boc-3-bromoazetidine
    • 1-BOC-3-Bromoazetidine
    • 3-bromo-azetidine-1-carboxylic acid tert-butyl ester
    • ANW-63690
    • CTK8B9943
    • KSC919S4H
    • PB13698
    • QC-18
    • 3-Bromo-1-azetidinecarboxylic acid tert-butyl ester
    • 1-Azetidinecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
    • MDL: MFCD16658899
    • Inchi: 1S/C8H14BrNO2/c1-8(2,3)12-7(11)10-4-6(9)5-10/h6H,4-5H2,1-3H3
    • InChI Key: RUTPPPNQDPSSBM-UHFFFAOYSA-N
    • SMILES: BrC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 235.02082
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.443
  • Boiling Point: 258 ºC
  • Flash Point: 110 ºC
  • PSA: 29.54

tert-Butyl 3-bromoazetidine-1-carboxylate Security Information

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abcr
AB439189-1 g
tert-Butyl 3-bromoazetidine-1-carboxylate, 95%; .
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abcr
AB439189-5 g
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